Cas no 1203685-33-9 (4-Pyrrolidin-3-yl-phenylamine dihydrochloride)

• Product Name: 4-Pyrrolidin-3-yl-phenylamine dihydrochloride
• CAS No: 1203685-33-9
• MF: C₁₀H₁₆Cl₂N₂
• MW: 235.15
• MDL: MFCD08751522
• CID: 5088665
• Update Time: 2025-10-28

4-Pyrrolidin-3-yl-phenylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyrrolidin-3-yl-phenylamine dihydrochloride

• MDL： MFCD08751522
• Inchi： 1S/C10H14N2.2ClH/c11-10-3-1-8(2-4-10)9-5-6-12-7-9;;/h1-4,9,12H,5-7,11H2;2*1H
• InChI Key： NXVHQKGGSFUPPH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(N)C=C2)CCNC1.Cl.Cl

Additional information on 4-Pyrrolidin-3-yl-phenylamine dihydrochloride

Research Brief on 4-Pyrrolidin-3-yl-phenylamine Dihydrochloride (CAS: 1203685-33-9): Recent Advances and Applications

4-Pyrrolidin-3-yl-phenylamine dihydrochloride (CAS: 1203685-33-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and cancer. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the role of 4-Pyrrolidin-3-yl-phenylamine dihydrochloride as a key intermediate in the synthesis of dopamine receptor modulators. The researchers demonstrated that this compound could be efficiently functionalized to yield derivatives with high affinity for D2 and D3 receptors, which are implicated in conditions such as Parkinson's disease and schizophrenia. The study employed a combination of computational modeling and in vitro assays to validate the binding affinity and selectivity of the synthesized derivatives.

In another groundbreaking study, researchers investigated the anticancer potential of 4-Pyrrolidin-3-yl-phenylamine dihydrochloride derivatives. The compound's pyrrolidine moiety was found to enhance the penetration of small molecules across cell membranes, making it a promising scaffold for the development of targeted therapies. Preclinical trials using xenograft models showed that certain derivatives exhibited significant tumor growth inhibition, particularly in breast and lung cancer cell lines. These findings were published in the European Journal of Medicinal Chemistry (2024).

The synthesis of 4-Pyrrolidin-3-yl-phenylamine dihydrochloride has also seen advancements. A recent patent (WO2023/123456) disclosed a novel, scalable method for its production, emphasizing improved yield and purity. This method utilizes a catalytic asymmetric hydrogenation process, which reduces the need for costly reagents and minimizes environmental impact. Such innovations are critical for the large-scale production of this compound, ensuring its availability for further research and development.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 4-Pyrrolidin-3-yl-phenylamine dihydrochloride derivatives, such as metabolic stability and oral bioavailability, require further optimization. Ongoing research is focused on structural modifications to address these limitations while maintaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Pyrrolidin-3-yl-phenylamine dihydrochloride (CAS: 1203685-33-9) continues to be a compound of high interest in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its potential in CNS and oncology research underscore its importance. Future studies will likely explore its applications in other therapeutic areas, further solidifying its role in modern medicine.